3-Methoxybutyl 2-cyanoprop-2-enoate
Description
3-Methoxybutyl 2-cyanoprop-2-enoate is an acrylate ester derivative featuring a cyano group at the β-position and a 3-methoxybutyl ester chain. These compounds share a reactive α,β-unsaturated ester backbone, which is critical for applications in polymer chemistry, adhesives, and pharmaceuticals due to their electrophilic reactivity.
Properties
Molecular Formula |
C9H13NO3 |
|---|---|
Molecular Weight |
183.2 g/mol |
IUPAC Name |
3-methoxybutyl 2-cyanoprop-2-enoate |
InChI |
InChI=1S/C9H13NO3/c1-7(6-10)9(11)13-5-4-8(2)12-3/h8H,1,4-5H2,2-3H3 |
InChI Key |
STRJHGSZEIAJLP-UHFFFAOYSA-N |
Canonical SMILES |
CC(CCOC(=O)C(=C)C#N)OC |
Synonyms |
3-methoxybutylcyanoacrylate MBCA |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Group Variations
The table below compares key structural features of 3-methoxybutyl 2-cyanoprop-2-enoate with its analogs:
| Compound Name | Ester Group | Substituents | Molecular Formula | Molecular Weight (g/mol) |
|---|---|---|---|---|
| 3-Methoxybutyl 2-cyanoprop-2-enoate | 3-Methoxybutyl | Cyano at C2, no aryl groups | C9H13NO3 | ~195.2 (estimated) |
| Methyl 2-cyanoprop-2-enoate | Methyl | Cyano at C2 | C5H5NO2 | 111.1 |
| Ethyl 3-(5-chloro-2-methoxyanilino)-2-cyanoprop-2-enoate | Ethyl | 5-Chloro-2-methoxyanilino at C3 | C13H13ClN2O3 | 296.7 |
| Methyl 2-cyano-3-methylbut-2-enoate | Methyl | Cyano at C2, methyl at C3 | C7H9NO2 | 139.2 |
Key Observations :
- The 3-methoxybutyl ester introduces a longer, oxygen-containing alkyl chain, enhancing solubility in non-polar solvents compared to methyl or ethyl esters .
- Substituents like the 5-chloro-2-methoxyanilino group in the ethyl derivative (CAS 1185299-90-4) add steric bulk and electronic effects, altering reactivity in nucleophilic addition reactions .
Physicochemical Properties
Hydrogen Bonding and Polarity
- Methyl 2-cyanoprop-2-enoate (CAS 137-05-3): 3 hydrogen bond acceptors (ester carbonyl, cyano, ether oxygen absent), 0 donors .
- Ethyl derivative (CAS 1185299-90-4): 5 hydrogen bond acceptors (including methoxy and anilino groups), enhancing solubility in polar aprotic solvents .
Thermal Stability and Reactivity
- α,β-Unsaturated esters like methyl 2-cyanoprop-2-enoate are prone to Michael addition reactions. The 3-methoxybutyl chain may stabilize the ester against hydrolysis compared to methyl esters due to steric hindrance .
- The cyano group in all analogs increases electrophilicity, accelerating polymerization under radical or anionic conditions .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
